2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H16N4O2S2/c22-15(19-17-18-11-4-1-2-5-14(11)25-17)10-21-16(23)8-7-12(20-21)13-6-3-9-24-13/h3,6-9H,1-2,4-5,10H2,(H,18,19,22)
• InChI Key: OMFFDOXXJOPACM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)CN3C(=O)C=CC(=N3)C4=CC=CS4
• Molecular Formula: C17H16N4O2S2
• Molecular Weight: 372.5 g/mol

Description

2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H16N4O2S2 and its molecular weight is 372.46. The purity is usually 95%.
BenchChem offers high-quality 2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Evaluation

• Research has explored the synthesis of heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, which is structurally related to the compound . These compounds have shown significant antiproliferative activity against several human cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer, indicating potential antitumor applications (Shams et al., 2010).

Antimicrobial Acyclic and Heterocyclic Dyes

• A series of polyfunctionalized acyclic and heterocyclic dye precursors based on 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide have been synthesized. These compounds demonstrated significant antimicrobial activity against various organisms and were effective in dyeing and textile finishing (Shams et al., 2011).

Cytotoxic Activity of Derivatives

• Novel compounds bearing imidazo[2,1-b]thiazole scaffolds, synthesized based on optimization of a screening hit compound related to the chemical , showed potential as inhibitors against human cancer cell lines. This highlights the compound's relevance in developing cancer therapeutics (Ding et al., 2012).

Heterocyclic Synthesis for Polyfunctional Substitutes

• Research involving the synthesis of polyfunctional substituted pyran, pyridine, and pyridazine derivatives, utilizing related precursors, indicates the broad utility of these compounds in heterocyclic chemistry (Mohareb et al., 2004).

Synthesis and Applications for Base Oil Improvement

• Pyridazinone derivatives, closely related to the compound , have been synthesized and tested as antioxidants for local base oil, showing potential for industrial applications (Nessim, 2017).